Cas no 2551115-96-7 (5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride)

• Product Name: 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
• CAS No: 2551115-96-7
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• MDL: MFCD32875344
• CID: 5415836
• PubChem ID: 154814467
• Update Time: 2025-11-01

5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride
• Z4738944312
• EN300-27194219
• 2551115-96-7
• 2-Furancarboxylic acid, 5-(1-aminocyclopropyl)-, hydrochloride (1:1)

• MDL： MFCD32875344
• Inchi： 1S/C8H9NO3.ClH/c9-8(3-4-8)6-2-1-5(12-6)7(10)11;/h1-2H,3-4,9H2,(H,10,11);1H
• InChI Key： BOLPQDBUWNMODC-UHFFFAOYSA-N
• SMILES： O1C(C2(N)CC2)=CC=C1C(O)=O.[H]Cl

Computed Properties

• Exact Mass: 203.0349209g/mol
• Monoisotopic Mass: 203.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5Ų

Additional information on 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride

Introduction to 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride (CAS No. 2551115-96-7)

5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride (CAS No. 2551115-96-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The aim of this introduction is to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and current research trends associated with this compound.

The molecular structure of 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride consists of a furan ring linked to an aminocyclopropyl group, which imparts specific chemical and biological properties. The presence of the aminocyclopropyl moiety is particularly noteworthy, as it can influence the compound's reactivity and binding affinity to various biological targets. The hydrochloride salt form ensures better solubility and stability, making it suitable for various experimental and clinical applications.

In terms of chemical synthesis, several methods have been reported for the preparation of 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride. One common approach involves the reaction of 5-bromofuran-2-carboxylic acid with an appropriate aminocyclopropyl derivative under suitable conditions. This multi-step synthesis process typically includes the formation of an intermediate ester or amide, followed by reduction and subsequent salt formation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing the overall cost and improving the yield of the final product.

The biological activities of 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride have been extensively studied in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, it has demonstrated significant antioxidant activity, which can help protect cells from oxidative stress and damage. These findings are supported by recent research published in leading scientific journals, highlighting the compound's potential therapeutic benefits.

One of the key areas of current research focuses on the pharmacological profile of 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride. Studies have shown that it can modulate various signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, while also upregulating the expression of antioxidant enzymes like superoxide dismutase (SOD) and catalase. These effects are believed to contribute to its overall anti-inflammatory and antioxidant properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. Further studies are needed to determine its optimal dosing regimen and long-term safety profile. However, these initial findings are encouraging and suggest that this compound may have a promising future in clinical applications.

Beyond its therapeutic potential, 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride has also been explored for its use as a research tool in biochemical and pharmacological studies. Its unique structural features make it an ideal candidate for investigating the mechanisms underlying inflammation and oxidative stress. Researchers have utilized this compound to study its interactions with specific protein targets, providing valuable insights into its mode of action and potential applications in drug discovery.

In conclusion, 5-(1-aminocyclopropyl)furan-2-carboxylic acid hydrochloride (CAS No. 2551115-96-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent anti-inflammatory and antioxidant properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its full pharmacological profile and explore its potential benefits in treating various diseases. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of inflammation and oxidative stress.